Cas no 1056050-42-0 (1-3-fluoro-4-(4-methyl-1H-imidazol-1-yl)phenylethan-1-one)

• Product Name: 1-3-fluoro-4-(4-methyl-1H-imidazol-1-yl)phenylethan-1-one
• CAS No: 1056050-42-0
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• MDL: MFCD14706008
• CID: 1097611
• PubChem ID: 45480224
• Update Time: 2025-04-20

1-3-fluoro-4-(4-methyl-1H-imidazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-fluoro-4-(4-methyl-1H-imidazol-1-yl)phenyl]-Ethanone
• 1-3-fluoro-4-(4-methyl-1H-imidazol-1-yl)phenylethan-1-one
• 1-(3-Fluoro-4-(4-methyl-1h-imidazol-1-yl)phenyl)ethan-1-one
• SCHEMBL10072619
• CS-0282111
• EN300-1292906
• 1056050-42-0
• 1-[3-fluoro-4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one
• 1-[3-fluoro-4-(4-methylimidazol-1-yl)phenyl]ethanone
• DB-180694
• 1-(3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)phenyl)ethanone
• 1-[3-fluoro-4-(4-methyl-1H-imidazol-1-yl)phenyl]ethanone

• MDL： MFCD14706008
• Inchi： 1S/C12H11FN2O/c1-8-6-15(7-14-8)12-4-3-10(9(2)16)5-11(12)13/h3-7H,1-2H3
• InChI Key： YNGNQAPHYIQGAV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=O)C=CC=1N1C=NC(C)=C1

Computed Properties

• Exact Mass: 218.08554114g/mol
• Monoisotopic Mass: 218.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones